Cas no 54364-02-2 (8-Pcpt-cGMP)

• Product name: 8-Pcpt-cGMP
• CAS No: 54364-02-2
• MF: C₁₆H₁₅ClN₅O₇PS
• MW: 487.811361551285
• CID: 370271
• PubChem ID: 135445697

8-Pcpt-cGMP Chemical and Physical Properties

Names and Identifiers

• Guanosine,8-[(4-chlorophenyl)thio]-, cyclic 3',5'-(hydrogen phosphate)
• 8-PCPT-CGMP, TEA
• 8-((4-chlorophenyl)thio)cyclic-3',5'-GMP
• 8-(4-chloro-phenylsulfanyl)-O3',O5'-hydroxyphosphoryl-guanosine
• 8-(4-CHLOROPHENYLTHIO)GUANOSINE 3',5'-CYCLIC MONOPHOSPHATE TRIETHYLAMMONIUM SALT
• 8-(4-chlorophenylthio)-guanosine-3',5'-cyclic monophosphate
• 8-(4-chlorophenylthio)guanosine-3',5'-monophosphate
• 8-pCPT-cGMP
• CGMP,8-PCPT-,TEA
• GUANOSINE-3'-5'-CYCLIC MONOPHOSPHATE,8-(4-CHLOROPHENYLTHIO)-,TRIETHYLAMMONIUM SALT
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-8-(4-chlorophenyl)sulfanyl-1H-purin-6-one
• 8-(4-chlorophenylthio)guanosine 3',5'-cyclic monophosphate
• 2-amino-8-[(4-chlorophenyl)sulfanyl]-9-[(2S,4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-1,9-dihydro-6H-purin-6-one
• WNU
• 8-(4-chlorophenylthio)-3',5'-cyclic GMP
• AKOS022186329
• CHEMBL230446
• 8-(4-chlorophenylthio)-cyclic GMP
• SCHEMBL8845563
• 2-Amino-8-((4-chlorophenyl)thio)-9-((4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-3,9-dihydro-6H-purin-6-one
• 6FW
• 8-(4-chlorophenylthio)guanosine 3',5'-cyclic phosphate
• 54364-02-2
• 6-{8-[(4-Chlorophenyl)sulfanyl]-6-hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl}-2,7-dihydroxytetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• DTXSID60969462
• 8-(4-chlorophenylthio)-cGMP
• Q27157955
• CHEBI:84638
• 2-Amino-8-[(4-Chlorophenyl)sulfanyl]-9-[(2s,4ar,6r,7r,7as)-2,7-Dihydroxy-2-Oxotetrahydro-2h,4h-2lambda~5~-Furo[3,2-D][1,3,2]dioxaphosphinin-6-Yl]-3,9-Dihydro-6h-Purin-6-One
• 2-(~2~H_2_)amino-8-[(4-chlorophenyl)sulfanyl]-9-[(2S,4aR,6R,7R,7aS)-2-hydroxy-7-(~2~H)hydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl](~2~H)-1,9-dihydro-6H-purin-6-one
• 2-amino-8-[(4-chlorophenyl)sulfanyl]-9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxotetrahydro-2H,4H-2lambda(5)-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-1,9-dihydro-6H-purin-6-one
• CS-0135839
• HY-137016
• 8-Pcpt-cGMP

• Inchi： InChI=1S/C16H15ClN5O7PS/c17-6-1-3-7(4-2-6)31-16-19-9-12(20-15(18)21-13(9)24)22(16)14-10(23)11-8(28-14)5-27-30(25,26)29-11/h1-4,8,10-11,14,23H,5H2,(H,25,26)(H3,18,20,21,24)/t8-,10-,11-,14-/m1/s1
• InChI Key： ZDJHIEHUVPCEDK-IDTAVKCVSA-N
• SMILES： O=C1N=C(N)NC2=C1N=C(SC3=CC=C(Cl)C=C3)N2[C@H]4[C@H](O)[C@]5([H])OP(OC[C@@]5([H])O4)(O)=O

Computed Properties

• Exact Mass: 588.13200
• Monoisotopic Mass: 487.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Surface Charge: 0
• Topological Polar Surface Area: 171

Experimental Properties

• Color/Form: Not available
• Density: 2.19
• Melting Point: Not available
• Boiling Point: 841.8°C at 760 mmHg
• Flash Point: 462.9°C
• Refractive Index: 1.927
• PSA: 213.16000
• LogP: 3.20980
• Solubility: Not available
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

8-Pcpt-cGMP Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 3',5'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 3',5'-cyclic purine nucleotides